Cas no 149427-58-7 (4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid)

4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid structure
149427-58-7 structure
Product Name:4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid
CAS No:149427-58-7
MF:C6H4F3NO2
MW:179.096672058105
MDL:MFCD13190112
CID:2093726
PubChem ID:67231925
Update Time:2025-04-21

4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid
    • 4-(TRIFLUOROMETHYL)-1H-PY...
    • 1H-Pyrrole-2-carboxylic acid, 4-(trifluoroMethyl)-
    • 4-trifluoromethyl-1H-pyrrole-2-carboxylic acid
    • AKOS022707997
    • PB24125
    • Z1255384778
    • EN300-105341
    • CS-0051131
    • SY129753
    • ZFA42758
    • 4-(TRIFLUOROMETHYL)-1H-PYRROLE-2-CARBOXYLICACID
    • DB-228916
    • MFCD13190112
    • AS-34118
    • 149427-58-7
    • SCHEMBL1970012
    • MDL: MFCD13190112
    • Inchi: 1S/C6H4F3NO2/c7-6(8,9)3-1-4(5(11)12)10-2-3/h1-2,10H,(H,11,12)
    • InChI Key: FZLYSJNODQYBNZ-UHFFFAOYSA-N
    • SMILES: FC(C1=CNC(C(=O)O)=C1)(F)F

Computed Properties

  • Exact Mass: 179.01941286g/mol
  • Monoisotopic Mass: 179.01941286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 53.1Ų

4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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4-(trifluoromethyl)-1h-pyrrole-2-carboxylic acid
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abcr
AB453874-100 mg
4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid, 95%; .
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abcr
AB453874-250 mg
4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid, 95%; .
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Chemenu
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$776 2023-03-07
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Chemenu
CM107088-25g
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abcr
AB453874-500 mg
4-(Trifluoromethyl)-1H-pyrrole-2-carboxylic acid, 95%; .
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TRC
T897578-2.5mg
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